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Compound of Interest

Compound Name: SU11652

Cat. No.: B1681150 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive

operational and disposal plan for the potent tyrosine kinase inhibitor, SU11652.

This document provides immediate, essential safety and logistical information for the proper

disposal of SU11652, a potent receptor tyrosine kinase (RTK) inhibitor. Adherence to these

procedures is critical for ensuring personnel safety, environmental protection, and regulatory

compliance in a laboratory setting.

Chemical and Physical Properties
SU11652 is a synthetic organic compound belonging to the class of indolines and functions as

a cell-permeable, potent, reversible, and ATP-competitive tyrosine kinase inhibitor.[1][2] A

summary of its relevant properties for disposal is provided below.
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Property Data Implication for Disposal

Chemical Class Tyrosine Kinase Inhibitor
Should be treated as

hazardous waste.[1]

Physical State Solid
Handle as a powder,

minimizing dust generation.

Solubility Soluble in DMSO (10 mg/mL)

Can be dissolved in a

combustible solvent for

incineration.

Aquatic Toxicity

Considered very toxic to

aquatic life with long-lasting

effects.

Strictly prohibit disposal down

the drain or in regular trash.[3]

Must be disposed of as

hazardous waste to prevent

environmental contamination.

Combustibility Combustible

May form hazardous

combustion gases. Incineration

should be performed in a

suitable facility with

appropriate exhaust gas

treatment.[3]

Stability
Specific degradation data not

publicly available.

Assume stability and handle as

an active compound. Unused

material should be disposed of

as hazardous chemical waste.

Toxicological Data

Not thoroughly investigated.

Causes serious eye irritation.

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Wear appropriate Personal

Protective Equipment (PPE),

including eye protection,

gloves, and respiratory

protection when handling.[3][4]

Disposal Plan: A Step-by-Step Protocol
The recommended method for the disposal of SU11652 is incineration by a licensed hazardous

waste disposal facility. This ensures the complete destruction of the compound, mitigating
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environmental risks.

Experimental Protocol for Laboratory-Scale Waste Neutralization and Disposal Preparation

This protocol outlines the steps for preparing SU11652 waste for collection by a certified

disposal service.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

Conduct all handling and preparation steps within a certified chemical fume hood to avoid

inhalation of dust or vapors.

2. Waste Segregation and Collection:

Solid Waste: Collect all solid SU11652 waste, including unused compound, contaminated

personal protective equipment (gloves, weigh boats, etc.), and lab consumables (pipette tips,

tubes) in a dedicated, clearly labeled hazardous waste container.

Do not mix with other waste streams.[3]

Keep the container securely closed when not in use.

Liquid Waste (Solutions):

If SU11652 has been dissolved in a solvent (e.g., DMSO), collect the solution in a

separate, compatible, and clearly labeled hazardous liquid waste container.

Indicate the solvent and estimated concentration of SU11652 on the label.

3. Preparation for Incineration (to be performed by the disposal facility):

The primary disposal method involves dissolving or mixing the chemical with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[5]

This process should only be carried out by trained professionals in a permitted facility.

4. Storage and Pickup:
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Store the sealed and labeled hazardous waste containers in a designated, secure area away

from incompatible materials.

Arrange for pickup by your institution's environmental health and safety (EHS) office or a

licensed hazardous waste disposal contractor.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

SU11652.
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SU11652 Disposal Workflow
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SU11652 Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1681150?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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